Cas no 36823-78-6 (2,2-bis(3-chloropropyl)-1,3-dioxolane)

• Product Name: 2,2-bis(3-chloropropyl)-1,3-dioxolane
• CAS No: 36823-78-6
• MF: C₉H₁₆Cl₂O₂
• MW: 227.128141403198
• CID: 921673
• PubChem ID: 282664
• Update Time: 2025-04-19

2,2-bis(3-chloropropyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2,2-bis(3-chloropropyl)-1,3-dioxolane
• 1,7-Dichlor-4-aethylendioxy-heptan
• 2,2-bis-(3-chloro-propyl)-[1,3]dioxolane
• 2,2-Di-(3-chlor-propyl)-1,3-dioxolan
• AC1L5WYY
• AC1Q3UL3
• AG-K-94109
• AR-1D1142
• CTK1C4974
• NSC136465
• 36823-78-6
• NSC-136465
• DTXSID60300371

• Inchi： 1S/C9H16Cl2O2/c10-5-1-3-9(4-2-6-11)12-7-8-13-9/h1-8H2
• InChI Key： VKEVDJLCILOSIR-UHFFFAOYSA-N
• SMILES： ClCCCC1(CCCCl)OCCO1

Computed Properties

• Exact Mass: 226.05288
• Monoisotopic Mass: 226.0527351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46
• LogP: 2.76750